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Compound of Interest |

1-Thio-alpha-D-mannose
Compound Name:

Natriumsalz
CAS No.: 111057-34-2
Cat. No.: B1139568

Get Quote
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Disclaimer: This document is an in-depth technical guide summarizing the currently available
safety and handling information for 1-Thio-a-D-mannose Sodium Salt (CAS No. 111057-34-2).
A comprehensive, officially regulated Safety Data Sheet (SDS) is not publicly available for this
compound. The information herein is synthesized from chemical supplier data and research
articles and should be used as provisional guidance. Standard laboratory best practices should
always be followed. For definitive safety information, consult the direct supplier of the material.

Introduction and Compound Profile

1-Thio-a-D-mannose Sodium Salt, also known as TAMNS, is a synthetic thio-sugar utilized in
biochemical research.[1] It is a derivative of D-mannose where the anomeric hydroxyl group at
the C-1 position is replaced by a thiol group, and it is supplied as a sodium salt.[1][2] This
modification imparts unique chemical and biological properties, making it a valuable tool for
investigating glycosylation processes and as a potential therapeutic agent.[2] Given its
application in sensitive biological systems, a thorough understanding of its safety profile is
paramount for researchers in drug development and life sciences.
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This guide provides a consolidated overview of the known properties, safety considerations,

and handling protocols for this compound. It is designed to empower researchers to work

safely and effectively by bridging the gap left by the absence of a formal SDS.

Compound Identification and Properties:

Property Data Source(s)
sodium;
(2R,3S,4S,5S,6R)-3,4,5-
IUPAC Name trihydroxy-6- [2]
(hydroxymethyl)oxane-2-
thiolate
a-D-Thiomannose Sodium
Synonyms [11[3]
Salt, TAMNS
CAS Number 111057-34-2 [11[2][3]
Molecular Formula CeH11NaOsS [11[3]
Molecular Weight 218.20 g/mol [1][3]
Appearance White powder [3]
Purity >95% - 98% (typical) [3]
Solubility Likely soluble in water [1]

Toxicological and Hazard Assessment: A Review of

Available Data

A formal GHS/CLP hazard classification for 1-Thio-a-D-mannose Sodium Salt is not

established. However, available research provides initial insights into its toxicological profile.

Key Findings:

« In Vitro Toxicity: The compound is reported to have a low toxicity profile. It has been shown

to be non-toxic to human cells at concentrations below 800 uM.[2]
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» Biological Activity: TAMNS has demonstrated various biological activities, including
antimicrobial, antifungal, antioxidant, and anticancer properties in research settings.[2]

 In Vivo Data: Comprehensive long-term, in vivo toxicity studies have not been reported.[2]
Therefore, the compound should be handled with the standard caution applied to all
research chemicals whose toxicological properties have not been fully investigated.

Causality Behind Expected Low Hazard: As a derivative of D-mannose, a naturally occurring
sugar, the core structure is not inherently toxic. The modification to a thio-sugar sodium salt is
not typically associated with high acute toxicity. However, the thiol group can interact with
biological systems, warranting professional handling until more data is available.

Laboratory Handling and Personal Protection

Due to the lack of comprehensive hazard data, a conservative approach to handling is
required. The following protocols are based on standard best practices for handling non-
classified, powdered laboratory chemicals.

Exposure Controls and Personal Protective Equipment
(PPE)

The primary routes of exposure are inhalation of dust and skin/eye contact. Engineering
controls and appropriate PPE are critical to mitigate these risks.

e Engineering Controls:
o Handle in a well-ventilated area.[4]

o For procedures that may generate dust (e.g., weighing, reconstitution), use a chemical
fume hood or a ventilated balance enclosure.

e Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or glasses with side protection.[5]

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile). Gloves must be
inspected before use and disposed of properly after handling the material.[5]
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o Skin and Body Protection: A standard laboratory coat is required. Ensure it is kept clean
and worn buttoned.

o Respiratory Protection: If handling large quantities or if dust generation is unavoidable
despite engineering controls, a NIOSH-approved N95 (or equivalent) dust mask may be
used for nuisance dust levels.[5]

Safe Handling and Storage Protocol

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all
necessary PPE is available and in good condition.

o Weighing: If possible, weigh the compound directly in a fume hood or ventilated enclosure to
minimize dust dispersion.

» Dispensing: Use a spatula to handle the powder. Avoid scooping actions that could create
airborne dust.

o Cleaning: After handling, decontaminate the work surface and any equipment used. Wash
hands thoroughly with soap and water.[5]

Storage Conditions:

Store in a cool, dry, and dark place.[4]

Keep the container tightly closed to prevent moisture absorption and contamination.[4][5]

Recommended storage temperatures from suppliers range from 2-8°C to -20°C. Always
follow the specific storage instructions provided by the supplier.[3]

Store under an inert gas atmosphere if specified by the supplier.[4]

Safe Handling Workflow Diagram
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Caption: Workflow for safe handling of 1-Thio-a-D-mannose Sodium Salt.
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Emergency and First Aid Procedures

The following are general first-aid recommendations. If any symptoms persist after treatment,
seek medical attention.

« Inhalation: Move the affected person to fresh air. If breathing is difficult or discomfort persists,

seek medical advice.[4]

« Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and plenty of water.[5]

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If irritation persists, get medical attention.[4]

 Ingestion: Rinse mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Never give anything by mouth to an unconscious person. Seek medical
advice if you feel unwell.[4][5]

Spillage and Disposal Considerations
e Spill Response:
o Avoid generating dust.[5]
o Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid material.
o Place the collected material into a suitable, sealed container for disposal.[5]
o Clean the spill area thoroughly with soap and water.
o Waste Disposal:

o Dispose of unused product and contaminated waste in accordance with local, state, and

federal regulations.

o Itis advisable to offer surplus and non-recyclable solutions to a licensed disposal
company.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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